molecular formula C16H16F2N4O2 B2561495 2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide CAS No. 1798031-62-5

2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide

Cat. No. B2561495
CAS RN: 1798031-62-5
M. Wt: 334.327
InChI Key: RQADKSSMMJKDIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a tyrosine kinase inhibitor that has shown promising results in the treatment of various diseases, including cancer.

Scientific Research Applications

Anticancer Applications

This compound, being a pyrimidine derivative, could potentially be used in the treatment of various types of cancer. Pyrimidine derivatives have been reported to modulate myeloid leukemia . For example, imatinib, Dasatinib, and nilotinib are pyrimidine-based drugs and well-established treatments for leukemia .

Antimicrobial and Antifungal Applications

Pyrimidine derivatives have also been reported to have antimicrobial and antifungal properties. This suggests that “2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide” could potentially be used in the treatment of various microbial and fungal infections.

Antiparasitic Applications

The compound could potentially be used in the treatment of parasitic infections. Pyrimidine derivatives have been reported to have antiparasitic properties .

Cardiovascular Applications

Pyrimidine derivatives have been reported to have cardiovascular and antihypertensive properties . This suggests that “2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide” could potentially be used in the treatment of cardiovascular diseases and hypertension.

Anti-Inflammatory and Analgesic Applications

The compound could potentially be used in the treatment of inflammation and pain. Pyrimidine derivatives have been reported to have anti-inflammatory and analgesic properties .

Antidiabetic Applications

Pyrimidine derivatives have been reported to have antidiabetic properties . This suggests that “2,4-difluoro-N-((4-morpholinopyrimidin-2-yl)methyl)benzamide” could potentially be used in the treatment of diabetes.

properties

IUPAC Name

2,4-difluoro-N-[(4-morpholin-4-ylpyrimidin-2-yl)methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16F2N4O2/c17-11-1-2-12(13(18)9-11)16(23)20-10-14-19-4-3-15(21-14)22-5-7-24-8-6-22/h1-4,9H,5-8,10H2,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RQADKSSMMJKDIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C2=NC(=NC=C2)CNC(=O)C3=C(C=C(C=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16F2N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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